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Compound of Interest

Compound Name: (+/-)-Myristoylcarnitine chloride
CAS No.: 14919-38-1
Cat. No.: B077716
- 7

This document provides essential safety and logistical information for the proper disposal of
(+/-)-Myristoylcarnitine chloride. As researchers and drug development professionals, our
commitment to safety and environmental stewardship extends beyond the benchtop to the
entire lifecycle of the chemicals we handle. This guide is structured to provide not just
procedural steps, but the scientific rationale behind them, ensuring a self-validating system of
laboratory safety and regulatory compliance.

Section 1: Hazard Assessment and Chemical Profile

(+/-)-Myristoylcarnitine chloride is a long-chain acylcarnitine. While a specific Safety Data
Sheet (SDS) for this exact compound is not readily available, a robust hazard assessment can
be synthesized by examining its chemical class—quaternary ammonium compounds (QACs)—
and related substances. QACs are noted for potential ecotoxicity, and this consideration is
paramount in developing a disposal strategy.[1]

The primary directive for any laboratory chemical is to consult its SDS.[2] In its absence, we
must treat the substance with appropriate caution, assuming it presents hazards consistent
with its chemical family. The disposal plan must, therefore, be conservative and align with
federal and local regulations for chemical waste.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b077716?utm_src=pdf-interest
https://www.benchchem.com/product/b077716?utm_src=pdf-body
https://www.benchchem.com/product/b077716?utm_src=pdf-body
https://dtsc.ca.gov/wp-content/uploads/sites/31/2024/11/QACs-Background-Document-Final-Accessible.pdf
https://emsllcusa.com/chemistry-lab-waste-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Identifier Information Source

Chemical Name (+/-)-Myristoylcarnitine chloride -

(x)-Tetradecanoylcarnitine
Synonyms . -
chloride

Chemical Formula C21H42NOa4-Cl [3]

] Quaternary Ammonium
Chemical Class [1][4]
Compound (QAC)

Based on analogous structures
(e.g., other long-chain
acylcarnitines, QACs), may
cause skin and eye irritation.
Probable Hazards _ _ [1][5]
Potential for environmental
toxicity if released into
waterways. Not expected to be

acutely toxic or highly reactive.

Disposal is governed by the

EPA's Resource Conservation

and Recovery Act (RCRA) and
Regulatory Context OSHA's standards for [61[7]

hazardous materials in

laboratory environments (29

CFR 1910.1450).

Section 2: Immediate Safety & Personal Protective
Equipment (PPE)

Before handling or preparing for disposal, ensure all appropriate safety measures are in place.
The causality is simple: preventing exposure is the most effective safety protocol.

First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[5]
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o Skin Contact: Wash off with soap and plenty of water. Remove any contaminated clothing

and wash it before reuse. Seek medical attention if irritation develops.[5][8]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[8]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[5]

Operation

Required Personal
Protective Equipment (PPE)

Rationale

Routine Handling & Weighing

Nitrile gloves, safety glasses
with side shields, and a

standard lab coat.

To prevent incidental skin and
eye contact with the solid

material.

Preparing Waste Containers

Nitrile gloves, safety glasses
with side shields, and a

standard lab coat.

Protects against splashes or
dust generation when

transferring waste.

Spill Cleanup

Chemical-resistant gloves
(nitrile), chemical splash

goggles, and a lab coat.

Provides a higher level of
protection against direct
contact during cleanup

operations.

Section 3: Disposal Workflow and Decision-Making

The proper disposal of (+/-)-Myristoylcarnitine chloride is not a single action but a systematic

process. The following workflow diagram illustrates the decision-making process from waste

generation to final disposal, ensuring compliance at each stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of (+/-)-
Myristoylcarnitine Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077716#myristoylcarnitine-chloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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